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Compound of Interest

Compound Name: 3-Hydroxy-4-nitrobenzonitrile

Cat. No.: B105994

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy-4-nitrobenzonitrile, with the CAS number 18495-15-3, is a substituted aromatic
nitrile. Its chemical structure, featuring a hydroxyl, a nitro group, and a nitrile group on a
benzene ring, makes it a molecule of interest in medicinal chemistry and organic synthesis.
This technical guide provides a comprehensive overview of the known chemical properties and
applications of 3-Hydroxy-4-nitrobenzonitrile, with a focus on data relevant to research and
development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-Hydroxy-4-nitrobenzonitrile is
presented below. It is important to note that while some physical properties have been
experimentally determined, others are based on computational predictions and should be
considered as such.

Table 1: Physical and Chemical Properties of 3-Hydroxy-4-nitrobenzonitrile
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Property Value Source
Molecular Formula C7HaN20s3 [1]
Molecular Weight 164.12 g/mol [1]
CAS Number 18495-15-3 [1]
IUPAC Name 3-hydroxy-4-nitrobenzonitrile [1]
Synonyms 2-nitro-5-cyanophenol [1]
Melting Point 121 °C (experimental)

Boiling Point 313.6 £ 32.0 °C (predicted)

Density 1.49 + 0.1 g/cm3 (predicted)

pKa 5.41 + 0.13 (predicted)

Flash Point 143.5 °C (predicted)

Refractive Index

1.628 (predicted)

C1=CC(=C(C=C1C#N)O)--

SMILES [1]
INVALID-LINK--[O-]
INChI=1S/C7H4N203/c8-4-5-

InChl 1-2-6(9(11)12)7(10)3-5/h1- [1]

3,10H

Spectroscopic Data

As of the latest available information, detailed experimental spectroscopic data (*H NMR, 13C
NMR, IR, Mass Spectrometry) for 3-Hydroxy-4-nitrobenzonitrile are not readily available in
public databases. Researchers are advised to acquire this data experimentally for
characterization.

Synthesis and Reactivity

While 3-Hydroxy-4-nitrobenzonitrile is commercially available from several suppliers,
specific, detailed experimental protocols for its synthesis are not widely published in peer-
reviewed literature.
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Its primary documented application is as a key intermediate in the synthesis of
arylbenzoxazoles, which have been investigated as cholesteryl ester transfer protein (CETP)
inhibitors.[2] CETP is a target in the development of therapies for dyslipidemia.

Below is a conceptual workflow illustrating the role of 3-Hydroxy-4-nitrobenzonitrile in this

context.

3-Hydroxy-4-nitrobenzonitrile

:

Further Synthetic Steps
(e.g., reduction of nitro group, cyclization)

:

Arylbenzoxazole Derivatives
(CETP Inhibitors)

Click to download full resolution via product page

Caption: Role of 3-Hydroxy-4-nitrobenzonitrile in CETP inhibitor synthesis.

Biological Activity and Signaling Pathways

The primary known biological relevance of 3-Hydroxy-4-nitrobenzonitrile is as a building
block for the synthesis of CETP inhibitors.[2] There is currently no publicly available data
detailing its intrinsic biological activity or its direct effects on specific signaling pathways. Any
biological effects would likely be attributed to the final compounds synthesized from this
intermediate.

Safety and Handling

3-Hydroxy-4-nitrobenzonitrile should be handled with care in a laboratory setting. The
following is a summary of hazard and precautionary statements.

Table 2: Hazard and Precautionary Statements
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Category Statement

Avoid breathing

dust/fume/gas/mist/vapours/spray.[2] Wash
Hazard Statements _ )

hands and skin thoroughly after handling.[2]

Avoid release to the environment.[2]

Wear protective gloves/protective clothing/eye
protection/face protection.[2] IF SWALLOWED:
Immediately call a POISON CENTER or
doctor/physician.[2]

Precautionary Statements

It is recommended to consult the full Safety Data Sheet (SDS) from the supplier before
handling this compound.

Chemical Structure

3-Hydroxy-4-nitrobenzonitrile

Click to download full resolution via product page

Caption: Chemical structure of 3-Hydroxy-4-nitrobenzonitrile.

Conclusion

3-Hydroxy-4-nitrobenzonitrile is a valuable chemical intermediate, particularly in the
synthesis of potential therapeutics like CETP inhibitors. While some of its fundamental
chemical and physical properties are known or have been predicted, a significant gap exists in
the publicly available experimental data, especially concerning its synthesis, comprehensive
spectroscopic characterization, and intrinsic biological activity. Researchers working with this
compound are encouraged to perform their own analyses to fill these knowledge gaps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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